Cas no 361480-54-8 (N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361480-54-8
• MF: C₂₃H₁₉N₃O₃S₂
• MW: 449.54526257515
• CID: 6031448
• PubChem ID: 4412601
• Update Time: 2025-11-05

N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• N-(benzo[d]thiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
• Benzamide, N-2-benzothiazolyl-4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-
• 361480-54-8
• Oprea1_745904
• HMS3522K21
• SR-01000444341-1
• AKOS002070325
• N-(1,3-benzothiazol-2-yl)-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
• F0473-0239
• SR-01000444341

• Inchi： 1S/C23H19N3O3S2/c27-22(25-23-24-20-7-3-4-8-21(20)30-23)17-9-11-19(12-10-17)31(28,29)26-14-13-16-5-1-2-6-18(16)15-26/h1-12H,13-15H2,(H,24,25,27)
• InChI Key： BMYKZQDJVYLKJB-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Computed Properties

• Exact Mass: 449.08678382g/mol
• Monoisotopic Mass: 449.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• pka: 8.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Recent Advances in the Study of N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 361480-54-8)

The compound N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS: 361480-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and tetrahydroisoquinoline sulfonyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 361480-54-8 exhibits high affinity for the p53-MDM2 interaction, a critical target in cancer therapeutics. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the MDM2 hydrophobic pocket, providing valuable insights for further structural optimization.

In addition to its anticancer potential, investigations into the pharmacokinetic properties of N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide have shown promising results. A recent preclinical study reported improved metabolic stability compared to earlier analogs, with a plasma half-life of approximately 8 hours in rodent models. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest the compound's potential for oral bioavailability.

The synthetic accessibility of 361480-54-8 has also been a focus of recent work. A 2024 publication in Organic Process Research & Development described an optimized four-step synthesis with an overall yield of 42%, representing a significant improvement over previous methods. This advancement is particularly important for enabling larger-scale production necessary for further preclinical evaluation.

Emerging data from in vivo studies indicate that the compound shows good tissue distribution with particular accumulation in tumor tissues. However, researchers have noted that further modifications may be required to address moderate blood-brain barrier penetration, which could limit its application for certain CNS indications. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking forward, the research community anticipates that N-(1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide will serve as a valuable chemical probe for studying PPIs and potentially as a lead compound for drug development. Several pharmaceutical companies have reportedly initiated programs to explore derivatives of this scaffold, particularly for oncology applications. The coming years are expected to yield important clinical insights regarding this promising molecule.